Cas no 21405-61-8 (2-(4-Methoxybenzylidene)malonic acid)

• Product Name: 2-(4-Methoxybenzylidene)malonic acid
• CAS No: 21405-61-8
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 1404827
• PubChem ID: 367950
• Update Time: 2025-04-20

2-(4-Methoxybenzylidene)malonic acid Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(4-methoxyphenyl)methylene]-
• SR-01000252961
• 2-[(4-methoxyphenyl)methylene]propanedioic acid
• SR-01000252961-1
• 21405-61-8
• CHEMBL2148184
• 2-(4-methoxy-benzylidene)-malonic acid
• AKOS000490398
• 2-(4-Methoxybenzylidene)malonic acid
• SCHEMBL433921
• (4-methoxybenzylidene)propanedioic acid
• STK013309
• NSC-638154
• BDBM50391673
• NSC638154
• 2-[(4-methoxyphenyl)methylidene]propanedioic acid
• CS-0358739

• Inchi： 1S/C11H10O5/c1-16-8-4-2-7(3-5-8)6-9(10(12)13)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： QYXHQRJWUMDWGJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(/C=C(\C(=O)O)/C(=O)O)=CC=1

Computed Properties

• Exact Mass: 222.0528
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids